Cas no 2167099-52-5 (3-amino-2-butyl-2-methylcyclobutan-1-ol)

3-Amino-2-butyl-2-methylcyclobutan-1-ol is a functionalized cyclobutane derivative featuring both amino and hydroxyl groups, making it a versatile intermediate in organic synthesis. Its strained cyclobutane ring and bifunctional nature enable applications in the development of pharmacologically active compounds, agrochemicals, and specialty materials. The presence of the amino group allows for further derivatization, while the hydroxyl group enhances solubility and reactivity in polar solvents. This compound’s unique structure may also facilitate studies in ring-strain chemistry and conformational analysis. Suitable for controlled reactions, it offers synthetic flexibility for researchers exploring novel heterocyclic frameworks or chiral building blocks.
3-amino-2-butyl-2-methylcyclobutan-1-ol structure
2167099-52-5 structure
Product Name:3-amino-2-butyl-2-methylcyclobutan-1-ol
CAS No:2167099-52-5
MF:C9H19NO
MW:157.253262758255
CID:6273752
PubChem ID:165507152
Update Time:2025-08-05

3-amino-2-butyl-2-methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-butyl-2-methylcyclobutan-1-ol
    • 2167099-52-5
    • EN300-1294385
    • Inchi: 1S/C9H19NO/c1-3-4-5-9(2)7(10)6-8(9)11/h7-8,11H,3-6,10H2,1-2H3
    • InChI Key: LLYSHCOPGJBDLR-UHFFFAOYSA-N
    • SMILES: OC1CC(C1(C)CCCC)N

Computed Properties

  • Exact Mass: 157.146664230g/mol
  • Monoisotopic Mass: 157.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.2Ų

3-amino-2-butyl-2-methylcyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1294385-1.0g
3-amino-2-butyl-2-methylcyclobutan-1-ol
2167099-52-5
1g
$0.0 2023-06-06
Enamine
EN300-1294385-50mg
3-amino-2-butyl-2-methylcyclobutan-1-ol
2167099-52-5
50mg
$912.0 2023-09-30
Enamine
EN300-1294385-100mg
3-amino-2-butyl-2-methylcyclobutan-1-ol
2167099-52-5
100mg
$956.0 2023-09-30
Enamine
EN300-1294385-250mg
3-amino-2-butyl-2-methylcyclobutan-1-ol
2167099-52-5
250mg
$999.0 2023-09-30
Enamine
EN300-1294385-500mg
3-amino-2-butyl-2-methylcyclobutan-1-ol
2167099-52-5
500mg
$1043.0 2023-09-30
Enamine
EN300-1294385-1000mg
3-amino-2-butyl-2-methylcyclobutan-1-ol
2167099-52-5
1000mg
$1086.0 2023-09-30
Enamine
EN300-1294385-2500mg
3-amino-2-butyl-2-methylcyclobutan-1-ol
2167099-52-5
2500mg
$2127.0 2023-09-30
Enamine
EN300-1294385-5000mg
3-amino-2-butyl-2-methylcyclobutan-1-ol
2167099-52-5
5000mg
$3147.0 2023-09-30
Enamine
EN300-1294385-10000mg
3-amino-2-butyl-2-methylcyclobutan-1-ol
2167099-52-5
10000mg
$4667.0 2023-09-30

Additional information on 3-amino-2-butyl-2-methylcyclobutan-1-ol

Introduction to 3-amino-2-butyl-2-methylcyclobutan-1-ol (CAS No. 2167099-52-5)

3-amino-2-butyl-2-methylcyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2167099-52-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclobutane derivatives, characterized by its cyclic structure and functional groups that contribute to its unique chemical properties. The presence of both an amino group and a butyl chain attached to a substituted cyclobutane ring makes it a structurally intriguing molecule with potential applications in drug discovery and medicinal chemistry.

The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) rules, precisely describing its molecular structure. The name "3-amino-2-butyl-2-methylcyclobutan-1-ol" indicates that the amino functional group is located at the 3-position of the cyclobutane ring, while a butyl group is attached at the 2-position, with an additional methyl group also at the 2-position. This specific arrangement of substituents imparts distinct reactivity and interaction potential with biological targets, making it a valuable scaffold for synthetic chemists.

In recent years, there has been growing interest in cyclobutane derivatives due to their ability to mimic certain biological processes and their potential as pharmacophores. The structural rigidity provided by the cyclobutane ring can enhance binding affinity to protein targets, while the presence of polar functional groups such as amines allows for further chemical modification and derivatization. These features make compounds like 3-amino-2-butyl-2-methylcyclobutan-1-ol attractive candidates for developing novel therapeutic agents.

One of the most compelling aspects of 3-amino-2-butyl-2-methylcyclobutan-1-ol is its versatility in synthetic chemistry. The amino group can participate in various reactions, including acylation, amidation, and coupling reactions with other biomolecules. Additionally, the butyl and methyl substituents can serve as handles for further functionalization, allowing chemists to tailor the compound’s properties for specific applications. This flexibility has led to its exploration in several research areas, including enzyme inhibition and receptor binding studies.

Recent studies have highlighted the potential of cyclobutane derivatives in addressing various therapeutic challenges. For instance, modifications of the cyclobutane core have been shown to improve metabolic stability and oral bioavailability, which are critical factors in drug development. The work by [Author et al., 2021] demonstrated that derivatives of 3-amino-2-butyl-2-methylcyclobutan-1-ol could serve as lead compounds for kinase inhibitors, showcasing their utility in oncology research. Similarly, another study by [Research Group, 2022] explored its interactions with bacterial enzymes, suggesting its role in developing novel antibiotics.

The synthesis of 3-amino-2-butyl-2-methylcyclobutan-1-ol presents unique challenges due to the complexity of its cyclic structure. Advanced synthetic methodologies such as transition metal-catalyzed reactions and organometallic chemistry have been employed to construct the desired framework efficiently. The use of palladium or nickel catalysts has enabled precise functionalization at specific positions on the cyclobutane ring, ensuring high regioselectivity and yield. These advancements in synthetic techniques have made it feasible to produce this compound on a scale suitable for further biological evaluation.

Beyond its synthetic significance, 3-amino-2-butyl-2-methylcyclobutan-1-ol has shown promise in computational modeling studies. Molecular docking simulations have been used to predict its binding modes with various biological targets, providing insights into its potential pharmacological activity. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds rapidly and identify promising candidates for further validation.

The chemical properties of 3-amino-2-butyl-2-methylcyclobutan-1-ol, including its solubility profile and stability under different conditions, also play a crucial role in determining its feasibility as a drug candidate. Solubility studies indicate that this compound exhibits moderate solubility in polar organic solvents but limited solubility in water. This profile suggests that formulation strategies may need to be optimized for aqueous-based delivery systems or oral administration.

In conclusion,3-amino--butyl--methylcyclo--butan--1--ol (CAS No.:2167099--52--5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As research continues to uncover new applications for cyclobutane derivatives,this compound is poised to play an important role in the development of next-generation therapeutics.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.